[1-(4-bromophenyl)-1H-pyrazol-3-yl]methanamine

• IUPAC Name: [1-(4-bromophenyl)pyrazol-3-yl]methanamine
• InChI: InChI=1S/C10H10BrN3/c11-8-1-3-10(4-2-8)14-6-5-9(7-12)13-14/h1-6H,7,12H2
• InChI Key: NMPRBTXRPRRXGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CC(=N2)CN)Br
• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol
• CAS No.: 1472723-59-3

Description

“[1-(4-bromophenyl)-1H-pyrazol-3-yl]methanamine” is a chemical compound. It is a heterocyclic compound, which means it contains a ring structure that includes atoms of at least two different elements.

Molecular Structure Analysis

The molecular formula of “this compound” is C10H10BrN3. The structure includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms.

Scientific Research Applications

Metabolic Signatures in Drug Addiction

Research has identified specific metabolic alterations in individuals addicted to methamphetamine, a substance structurally distinct yet chemically related to brominated compounds. These alterations include changes in amino acid metabolism and hormone levels, which are gender-specific. This indicates the potential for developing biomarkers for addiction based on metabolic profiling (Cheng et al., 2022).

Environmental Impact of Brominated Compounds

Studies on brominated flame retardants (BFRs) in indoor environments highlight the persistent nature of these compounds and their potential for human exposure. Analysis of indoor air and dust samples has revealed significant concentrations of BFRs, suggesting ongoing environmental and health risks associated with these substances (Takigami et al., 2009).

Pharmacokinetics of Designer Benzodiazepines

The pharmacokinetics of designer benzodiazepines, such as flubromazepam, have been studied to understand their metabolism and potential impacts on drug testing and forensic analysis. These studies are crucial for developing detection methods and understanding the long-term effects of such substances (Moosmann et al., 2013).

Neurotoxicity and Behavioral Effects of Drug Abuse

Research into the neurotoxic and behavioral effects of drug abuse, including studies on MDMA and methamphetamine, sheds light on how these substances affect emotional empathy, prosocial behavior, and cognitive functions. These insights are critical for understanding the broader societal and psychological impacts of drug abuse (Hysek et al., 2014).

Genetic Factors in Drug Dependence

Investigations into the genetic basis of drug dependence, focusing on the GRIA3 gene's association with methamphetamine dependence, illustrate the complex interplay between genetics and addiction. Understanding these relationships is vital for developing targeted therapies and interventions (Iamjan et al., 2018).

Mechanism of Action

Target of Action

The compound “[1-(4-bromophenyl)-1H-pyrazol-3-yl]methanamine” is a pyrazole derivative. Pyrazole derivatives are known to interact with various biological targets, including enzymes, receptors, and ion channels . The specific target would depend on the exact structure and functional groups present in the compound.

Mode of Action

The mode of action of pyrazole derivatives can vary widely depending on their specific structure and the target they interact with. They can act as inhibitors, activators, or modulators of their target’s activity .

Biochemical Pathways

Pyrazole derivatives can affect various biochemical pathways depending on their target. For example, some pyrazole derivatives have been found to have antiviral, anti-inflammatory, and anticancer activities, suggesting they can affect pathways related to viral replication, inflammation, and cell proliferation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Pyrazole derivatives, like other organic compounds, are likely to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in urine and feces .

Result of Action

The molecular and cellular effects of “this compound” would depend on its specific target and mode of action. For example, if it acts as an inhibitor of an enzyme involved in a disease pathway, it could potentially slow down the progression of the disease .

Action Environment

The action, efficacy, and stability of “this compound” could be influenced by various environmental factors such as pH, temperature, and the presence of other compounds .